Cas no 92676-16-9 (2-(3-Fluoro-4-iodophenyl)acetonitrile)

• Product Name: 2-(3-Fluoro-4-iodophenyl)acetonitrile
• CAS No: 92676-16-9
• MF: C₈H₅FIN
• MW: 261.034877538681
• MDL: MFCD18397003
• CID: 1024398
• PubChem ID: 57355931
• Update Time: 2025-10-31

2-(3-Fluoro-4-iodophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-iodophenyl)acetonitrile
• AKOS015995157
• CL8778
• 2-(3-Fluoro-4-iodo-phenyl)acetonitrile
• MFCD18397003
• (3-Fluoro-4-iodophenyl)acetonitrile
• 92676-16-9
• AS-46103
• A860004
• DTXSID20723340
• 3-FLUORO-4-IODOPHENYLACETONITRILE
• J-505786
• Benzeneacetonitrile, 3-fluoro-4-iodo-

• MDL： MFCD18397003
• Inchi： 1S/C8H5FIN/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,5H,3H2
• InChI Key： GZQKVLNMJUKYHW-UHFFFAOYSA-N
• SMILES： IC1C=CC(CC#N)=CC=1F

Computed Properties

• Exact Mass: 260.94507g/mol
• Monoisotopic Mass: 260.94507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3-Fluoro-4-iodophenyl)acetonitrile

Comprehensive Overview of 2-(3-Fluoro-4-iodophenyl)acetonitrile (CAS No. 92676-16-9)

2-(3-Fluoro-4-iodophenyl)acetonitrile (CAS No. 92676-16-9) is a fluorinated and iodinated aromatic nitrile compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and iodo substituents, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining a phenylacetonitrile backbone with halogen atoms, makes it valuable for constructing complex molecules, particularly in drug discovery and material science.

The growing interest in halogenated aromatic compounds like 2-(3-Fluoro-4-iodophenyl)acetonitrile stems from their role in modulating biological activity. Researchers frequently explore such compounds for their potential in designing kinase inhibitors and PET imaging agents, aligning with trends in precision medicine. The fluoro and iodo groups enhance binding affinity and metabolic stability, addressing common challenges in drug development. This has led to increased searches for "fluorinated nitriles in drug design" and "iodo-substituted phenylacetonitrile applications," reflecting its relevance in modern chemistry.

From a synthetic perspective, CAS No. 92676-16-9 is often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its reactive iodo group. These reactions are pivotal for creating biaryl structures, a motif prevalent in FDA-approved drugs. The compound’s acetonitrile moiety also facilitates further functionalization, enabling the introduction of heterocycles or other pharmacophores. Such versatility explains why queries like "synthetic routes for 3-fluoro-4-iodo phenyl derivatives" are trending among chemists.

In material science, 2-(3-Fluoro-4-iodophenyl)acetonitrile contributes to the development of organic semiconductors and liquid crystals. Its halogen atoms improve electron-withdrawing properties, essential for tuning optoelectronic performance. This aligns with industry demands for energy-efficient materials, a hot topic in sustainability-focused research. Searches for "halogenated aromatics in OLEDs" underscore its cross-disciplinary importance.

Quality and purity are critical for CAS No. 92676-16-9, as impurities can impact downstream applications. Analytical techniques like HPLC and NMR are routinely used to verify its specifications. Suppliers often highlight "high-purity fluorinated nitriles" to meet the stringent requirements of pharmaceutical clients, a key consideration for procurement teams.

In summary, 2-(3-Fluoro-4-iodophenyl)acetonitrile (CAS No. 92676-16-9) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its dual functionality as a halogenated building block and a nitrile precursor ensures sustained interest, driven by innovations in drug discovery and green technology. As research evolves, this compound will likely remain a focal point for answering queries like "role of iodophenylacetonitriles in catalysis" and "fluoro-iodo synergy in organic synthesis."